Cas no 449769-31-7 (ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)
ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
- AKOS024581618
- SR-01000569275
- Oprea1_293618
- 449769-31-7
- ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
- ethyl 6-acetyl-2-[[4-(diethylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
- SR-01000569275-1
- ethyl 6-acetyl-2-(4-(N,N-diethylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
- F0539-1514
-
- Inchi: 1S/C23H29N3O6S2/c1-5-26(6-2)34(30,31)17-10-8-16(9-11-17)21(28)24-22-20(23(29)32-7-3)18-12-13-25(15(4)27)14-19(18)33-22/h8-11H,5-7,12-14H2,1-4H3,(H,24,28)
- InChI Key: NOLCYFWYZDLOLR-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OCC)C2=C1CN(C(C)=O)CC2)NC(C1C=CC(=CC=1)S(N(CC)CC)(=O)=O)=O
Computed Properties
- Exact Mass: 507.14977800g/mol
- Monoisotopic Mass: 507.14977800g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 849
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 150Ų
ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0539-1514-2μmol |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0539-1514-5μmol |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0539-1514-10μmol |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0539-1514-20μmol |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0539-1514-1mg |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0539-1514-2mg |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0539-1514-3mg |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0539-1514-4mg |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0539-1514-5mg |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0539-1514-10mg |
ethyl 6-acetyl-2-[4-(diethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
449769-31-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
Chemical Profile of Ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 449769-31-7)
Ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 449769-31-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that incorporate multiple functional groups, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of this compound features a thieno[2,3-c]pyridine core, which is a fused ring system consisting of a thiophene ring connected to a pyridine ring. This particular scaffold is known for its versatility in biological activities and has been extensively studied for its potential applications in the treatment of various diseases. The presence of multiple substituents, including an acetyl group, a benzamido group, and a diethylsulfamoyl group, further enhances the complexity and functionality of the molecule.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound Ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate exhibits several characteristics that make it an attractive candidate for such applications. The benzamido group, for instance, is known to interact with various biological targets and has been utilized in the design of drugs with anti-inflammatory and anticancer properties.
Moreover, the diethylsulfamoyl group introduces a sulfonamide moiety into the molecule, which is another important pharmacophore found in many active pharmaceutical ingredients (APIs). Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The combination of these functional groups in Ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate suggests that it may possess multiple modes of action.
Recent studies have demonstrated the potential of thieno[2,3-c]pyridine derivatives as scaffolds for the development of new drugs. These derivatives have shown promise in preclinical models for their ability to modulate various biological pathways. For example, some thieno[2,3-c]pyridine-based compounds have been found to inhibit enzymes involved in cancer cell proliferation and survival. The presence of the acetyl group in Ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate may also contribute to its bioactivity by affecting protein-protein interactions or by modulating enzyme activity.
The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to construct the complex heterocyclic core. Once synthesized, the compound is subjected to rigorous analytical testing to confirm its identity and purity.
In terms of pharmacological activity, preliminary studies on Ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes and cell lines associated with inflammation and cancer. These findings suggest that it may have therapeutic potential in conditions where these pathways are dysregulated. Further preclinical studies are warranted to explore its efficacy and safety profile in vivo.
The potential applications of this compound are broad and span across multiple therapeutic areas. Given its structural complexity and functional diversity, it could be explored as a lead molecule for the development of drugs targeting neurological disorders、cardiovascular diseases、and infectious diseases. Additionally,the benzamido group provides a handle for further derivatization,allowing researchers to fine-tune its properties for specific applications.
In conclusion,Ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H、5H、6H、7H-thieno[2、3-c]pyridine}-3-carboxylate (CAS No. 449769--31--7) is a structurally complex organic compound with significant potential in pharmaceutical research。Its unique scaffold and multiple functional groups make it an attractive candidate for further exploration in drug discovery。Ongoing studies aim to elucidate its mechanism of action、optimize its synthesis、and evaluate its therapeutic efficacy。With continued research,this compound could emerge as a valuable tool in the development of new treatments for various diseases.
449769-31-7 (ethyl 6-acetyl-2-4-(diethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)